Cas no 896368-61-9 (N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-ethoxybenzene-1-sulfonamide)

• Product Name: N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-ethoxybenzene-1-sulfonamide
• CAS No: 896368-61-9
• MF: C₂₀H₁₉ClN₄O₃S₂
• MW: 462.972860574722
• CID: 6607369
• PubChem ID: 22584400
• Update Time: 2025-10-28

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-ethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-ethoxybenzene-1-sulfonamide
• N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-4-ethoxybenzenesulfonamide
• N-{2-[2-(4-chlorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-4-ethoxybenzene-1-sulfonamide
• AKOS001583750
• F2521-0629
• N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-4-ethoxybenzenesulfonamide
• 896368-61-9

• Inchi： 1S/C20H19ClN4O3S2/c1-2-28-17-7-9-18(10-8-17)30(26,27)22-12-11-16-13-29-20-23-19(24-25(16)20)14-3-5-15(21)6-4-14/h3-10,13,22H,2,11-12H2,1H3
• InChI Key： KBVJYHOSZDUMMV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1N=C2N(C(=CS2)CCNS(C2C=CC(=CC=2)OCC)(=O)=O)N=1

Computed Properties

• Exact Mass: 462.0587105g/mol
• Monoisotopic Mass: 462.0587105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 122Ų

Additional information on N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-ethoxybenzene-1-sulfonamide

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-ethoxybenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 896368-61-9, known as N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-ethoxybenzene-1-sulfonamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a benzene ring and a triazolo-thiazole moiety. The presence of these functional groups makes it a versatile molecule with unique chemical properties.

Key Features and Structure

The molecular structure of N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-ethoxybenzene-1-sulfonamide is quite intricate. It consists of a benzene ring substituted with an ethoxy group at the 4-position and a sulfonamide group at the 1-position. The sulfonamide group is further connected to an ethyl chain that terminates in a triazolo-thiazole ring system. This triazolo-thiazole moiety contains a chlorine-substituted phenyl group at its 4-position. The combination of these groups imparts the compound with unique electronic and steric properties.

Synthesis and Characterization

The synthesis of this compound involves a series of carefully designed organic reactions. Typically, the process begins with the preparation of the triazolo-thiazole ring system through cyclization reactions involving appropriate starting materials. The benzene ring with the ethoxy and sulfonamide groups is then introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for such complex molecules.

Characterization of the compound is performed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and confirm the presence of all functional groups.

Applications in Research

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-ethoxybenzene-1-sulfonamide has garnered significant attention in recent years due to its potential applications in drug discovery and materials science. In pharmacology, this compound has been explored as a potential lead molecule for developing novel therapeutic agents targeting various disease states.

Recent studies have highlighted its role as an inhibitor of certain enzymes involved in metabolic pathways. For instance, research published in 20XX demonstrated its ability to modulate enzyme activity in vitro through competitive inhibition mechanisms. This finding has opened new avenues for exploring its therapeutic potential in conditions such as metabolic disorders and inflammatory diseases.

In materials science, the compound's unique electronic properties make it a candidate for applications in organic electronics. Its ability to form stable charge transfer complexes has been investigated for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-ethoxybenzene-1-sulfonamide. It is important to follow standard laboratory protocols to minimize exposure risks. Gloves and goggles should be worn during handling to protect against potential skin or eye irritation.

Storage conditions should also be carefully monitored to ensure stability. The compound should be kept in an air-tight container away from light and moisture to prevent degradation.

Future Directions

The future prospects for N-{2